Cas no 1039022-11-1 (2-(4-Aminopiperidin-1-yl)benzonitrile)

• Product Name: 2-(4-Aminopiperidin-1-yl)benzonitrile
• CAS No: 1039022-11-1
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• MDL: MFCD11037352
• CID: 4677766
• PubChem ID: 43556898
• Update Time: 2025-06-29

2-(4-Aminopiperidin-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-aminopiperidin-1-yl)benzonitrile
• 2-(4-amino-piperidin-1-yl)-benzonitrile
• 2-(4-Aminopiperidin-1-yl)benzonitrile

• MDL： MFCD11037352
• Inchi： 1S/C12H15N3/c13-9-10-3-1-2-4-12(10)15-7-5-11(14)6-8-15/h1-4,11H,5-8,14H2
• InChI Key： OZMVWNGOAFNQRL-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2C#N)CCC(CC1)N

Computed Properties

• Exact Mass: 201.127
• Monoisotopic Mass: 201.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 2-(4-Aminopiperidin-1-yl)benzonitrile

Introduction to 2-(4-Aminopiperidin-1-yl)benzonitrile (CAS No. 1039022-11-1)

2-(4-Aminopiperidin-1-yl)benzonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1039022-11-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a benzonitrile core linked to a piperidine ring via an amine substituent, has garnered attention due to its structural versatility and potential biological activity. The unique combination of the aromatic benzonitrile moiety and the heterocyclic piperidine scaffold makes it a valuable scaffold for the development of novel therapeutic agents.

The chemical structure of 2-(4-Aminopiperidin-1-yl)benzonitrile can be described as a benzene ring substituted with a nitrile group at one position and an amine-functionalized piperidine ring at another. This arrangement not only imparts distinct electronic properties but also opens up possibilities for further functionalization, enabling the synthesis of derivatives with tailored pharmacological profiles. The presence of both electron-withdrawing (nitrile) and electron-donating (amine) groups contributes to its complex reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing the piperidine moiety. Piperidine derivatives are well-known for their role in various therapeutic areas, including central nervous system (CNS) disorders, oncology, and infectious diseases. The amine group in 2-(4-Aminopiperidin-1-yl)benzonitrile provides a site for further derivatization, allowing chemists to modify its properties and target specific biological pathways.

One of the most compelling aspects of 2-(4-Aminopiperidin-1-yl)benzonitrile is its potential as a building block for drug discovery. The benzonitrile group is particularly interesting because it can participate in various chemical reactions, such as nucleophilic addition and condensation reactions, facilitating the construction of more complex molecular architectures. This reactivity has been exploited in the synthesis of peptidomimetics and other bioactive molecules.

Recent studies have highlighted the importance of 2-(4-Aminopiperidin-1-yl)benzonitrile in the development of inhibitors targeting enzymes involved in cancer progression. For instance, researchers have demonstrated that derivatives of this compound can inhibit kinases and other enzymes that are overexpressed in tumor cells. The ability to modulate these enzymes with high selectivity is crucial for developing effective anticancer therapies.

The pharmacokinetic properties of 2-(4-Aminopiperidin-1-yl)benzonitrile are also subjects of considerable interest. Understanding how this compound is metabolized and eliminated from the body is essential for optimizing its therapeutic efficacy. Preclinical studies have begun to explore its absorption, distribution, metabolism, and excretion (ADME) profiles, providing valuable insights into its potential as a drug candidate.

In addition to its applications in oncology, 2-(4-Aminopiperidin-1-yl)benzonitrile has shown promise in other therapeutic areas. For example, researchers are investigating its potential as an antiviral agent, leveraging its ability to interact with viral proteases and other essential viral proteins. The structural features of this compound make it well-suited for designing molecules that can disrupt viral replication cycles.

The synthesis of 2-(4-Aminopiperidin-1-yl)benzonitrile involves several key steps that highlight the ingenuity of modern synthetic chemistry. One common approach involves the reaction of 4-amino-piperidine with benzonitrile under controlled conditions. This reaction typically proceeds via nucleophilic substitution, where the amine group attacks the carbonyl carbon of the benzonitrile group. The resulting product can then be purified using standard techniques such as column chromatography or recrystallization.

Advances in catalytic methods have further refined the synthesis of this compound. Transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have enabled more efficient and selective transformations. These methods not only improve yield but also reduce the number of byproducts, making the process more environmentally friendly.

The role of computational chemistry in designing and optimizing derivatives of 2-(4-Aminopiperidin-1-yl)benzonitrile cannot be overstated. Molecular modeling techniques allow researchers to predict how different structural modifications will affect the compound's biological activity. By simulating interactions between the molecule and biological targets, scientists can identify promising candidates for further experimental validation.

In conclusion, 2-(4-Aminopiperidin-1-yl)benzonitrile (CAS No. 1039022-11-1) represents a fascinating area of research with significant implications for drug discovery and development. Its unique structural features and versatile reactivity make it a valuable scaffold for creating novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in pharmaceutical innovation.